Cas no 1349171-28-3 (2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine)

2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine is a boronic ester derivative featuring a pyridine-substituted phenyl ring. This compound is widely utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl structures with high efficiency and selectivity. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability, improving handling and storage under ambient conditions. Its rigid aromatic framework and electron-rich pyridine moiety contribute to its utility in constructing complex organic molecules, particularly in pharmaceutical and materials science applications. The compound’s well-defined reactivity profile makes it a valuable reagent for precision synthesis in academic and industrial research settings.

2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine structure

1349171-28-3 structure

Product Name:2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine

CAS No:1349171-28-3

MF:C₁₇H₂₀BNO₂

MW:281.157204627991

MDL:MFCD29040948

CID:3162960

PubChem ID:101549387

Update Time:2025-05-28

2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

- 2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine
- SY264824
- 2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine
- BS-15197
- CS-0161669
- D83623
- 2-(2-Pyridyl)phenylboronic Acid Pinacol Ester
- XH1621
- AKOS030524745
- 1349171-28-3
- MFCD29040948
- MDL： MFCD29040948
- Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)14-10-6-5-9-13(14)15-11-7-8-12-19-15/h5-12H,1-4H3
- InChI Key： SQOVXXHEUULZCK-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=CC=C2C2C=CC=CN=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 281.1587090g/mol
Monoisotopic Mass: 281.1587090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

Experimental Properties

Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 136.3-138.3 ºC

2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD250-250mg	2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine	1349171-28-3	97%	250mg	3388CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SD250-100mg	2-[2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyridine	1349171-28-3	97%	100mg	1287CNY	2021-05-07
Chemenu	CM208074-100mg	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	100mg	$104	2021-08-04
Chemenu	CM208074-250mg	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	250mg	$166	2021-08-04
Chemenu	CM208074-1g	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	1g	$416	2021-08-04
Chemenu	CM208074-250mg	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	250mg	$123	2023-02-02
Chemenu	CM208074-1g	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	1g	$332	2023-02-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27365-250mg	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	250mg	¥885.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X27365-100mg	2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyridine	1349171-28-3	97%	100mg	¥521.0	2024-07-18
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